1-Benzyl-3-(3-methoxyphenyl)-2-azepanone

• Molecular Formula: C20H23NO2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 1-benzyl-3-(3-methoxyphenyl)azepan-2-one
• InChI: InChI=1S/C20H23NO2/c1-23-18-11-7-10-17(14-18)19-12-5-6-13-21(20(19)22)15-16-8-3-2-4-9-16/h2-4,7-11,14,19H,5-6,12-13,15H2,1H3
• InChI Key: QZRSVTPGZZWPED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CCCCN(C2=O)CC3=CC=CC=C3

Description

1-Benzyl-3-(3-methoxyphenyl)-2-azepanone is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Benzylhexahydro-2H-azepin-2-one (10.2 g) in tetrahydrofuran (100 ml) was added dropwise to a stirred, cooled solution of lithium-2,2,6,6-tetramethylpiperidide [prepared by the addition of 2,2,6,6-tetramethylpiperidine (8.5 g) to butyl lithium (0.05 mole) in hexane (32 ml)] under nitrogen. When the addition was completed a further portion of butyl lithium (0.05 mole) in hexane (32 ml) was added. The solution was cooled to 0° C. and o-chloroanisole (6.2 ml) added dropwise. After stirring at room temperature for four hours the reaction was decomposed with water and the solvents removed under reduced pressure. The resulting oil was partitioned between 5 M hydrochloric acid and toluene. After drying (MgSO4) the toluene was removed to leave an oil which was distilled affording 5.02 g b.p. 180°-220° C. at 0.2 mm. The oil was crystallised from methanol, affording 3.15 g m.p. 120°-122° C.